Cas no 1629063-78-0 (Ibiglustat (L-Malic acid))

• Product Name: Ibiglustat (L-Malic acid)
• CAS No: 1629063-78-0
• MF: C₂₄H₃₀FN₃O₇S
• MW: 523.574308872223
• CID: 4609827
• Update Time: 2025-06-26

Ibiglustat (L-Malic acid) Chemical and Physical Properties

Names and Identifiers

• Ibiglustat (L-Malic acid)
• Venglustat malate
• GZ/SAR402671A
• (3S)-1-azabicyclo[2.2.2]octan-3-yl N-{2-[2-(4-fluorophenyl)- 1,3-thiazol-4-yl]propan-2-yl}carbamate malate
• SAR402671A

• Inchi： 1S/C20H24FN3O2S.C4H6O5/c1-20(2,17-12-27-18(22-17)14-3-5-15(21)6-4-14)23-19(25)26-16-11-24-9-7-13(16)8-10-24;5-2(4(8)9)1-3(6)7/h3-6,12-13,16H,7-11H2,1-2H3,(H,23,25);2,5H,1H2,(H,6,7)(H,8,9)/t16-;/m1./s1
• InChI Key： SQXUKOJKIWCALK-PKLMIRHRSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC(=C1)C(C)(C)NC(=O)O[C@@H]1CN2CCC1CC2.OC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 523.17884964 g/mol
• Monoisotopic Mass: 523.17884964 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 523.6
• Topological Polar Surface Area: 178

Ibiglustat (L-Malic acid) Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on Ibiglustat (L-Malic acid)

Ibiglustat (L-Malic Acid) and Its Emerging Role in Modern Medicine

Ibiglustat (L-Malic Acid), with the CAS number 1629063-78-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, derived from L-malic acid, is not only a structurally intriguing compound but also exhibits a range of pharmacological properties that make it a promising candidate for therapeutic applications. The growing interest in Ibiglustat stems from its unique mechanism of action and its potential to address several medical conditions, particularly those related to metabolic disorders and inflammation.

The chemical structure of Ibiglustat (L-Malic Acid) is characterized by its malic acid backbone, which is modified to enhance its bioavailability and pharmacological efficacy. This modification allows the compound to interact more effectively with biological targets, making it a versatile tool in drug development. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in metabolic regulation, inflammation, and cell proliferation. These findings have opened up new avenues for the treatment of conditions such as obesity, type 2 diabetes, and chronic inflammatory diseases.

In the realm of metabolic disorders, Ibiglustat has shown remarkable potential in improving insulin sensitivity and glucose homeostasis. By targeting specific enzymes and receptors involved in energy metabolism, this compound helps to restore normal metabolic function in patients with impaired insulin signaling. Clinical trials have demonstrated that Ibiglustat can significantly reduce fasting blood glucose levels and improve HbA1c levels in patients with type 2 diabetes. These results are particularly promising given the increasing prevalence of diabetes worldwide.

Beyond its role in metabolic regulation, Ibiglustat (L-Malic Acid) has also been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in the pathogenesis of many diseases, including cardiovascular disease, arthritis, and neurodegenerative disorders. Studies have shown that Ibiglustat can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating nuclear factor kappa B (NF-κB) signaling pathways. This anti-inflammatory effect not only helps to alleviate symptoms but also reduces the risk of complications associated with chronic inflammation.

The pharmacokinetic profile of Ibiglustat is another area of interest that contributes to its therapeutic potential. The compound exhibits good oral bioavailability and a favorable half-life, allowing for once-daily dosing regimens. This aspect is particularly beneficial for patient compliance and long-term treatment strategies. Additionally, studies have shown that Ibiglustat undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions and adverse effects.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how Ibiglustat (L-Malic Acid) interacts with biological targets. These techniques have allowed researchers to predict binding affinities and identify potential modifications that could improve the compound's efficacy and selectivity. Such insights are crucial for optimizing drug design and developing next-generation therapeutics.

The future prospects of Ibiglustat are bright, with ongoing research exploring its potential applications in other therapeutic areas. For instance, studies are investigating its role in neuroprotection against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The anti-inflammatory and antioxidant properties of Ibiglustat may contribute to protecting neuronal cells from oxidative stress and inflammatory damage.

In conclusion, Ibiglustat (L-Malic Acid), with its CAS number 1629063-78-0, represents a significant advancement in pharmaceutical chemistry. Its multifaceted pharmacological properties make it a valuable tool for addressing various medical conditions, particularly those related to metabolic disorders and inflammation. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes and enhancing quality of life.